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Application Note

Tetramethylrhodamine, methyl ester (TMRM) is a cell-permeant, cationic fluorescent dye that is
widely used in life sciences research to assess mitochondrial membrane potential (AWm). In
healthy, non-apoptotic cells, TMRM accumulates in the mitochondria due to the negative
charge of the mitochondrial matrix. This accumulation results in a bright orange-red
fluorescence. Conversely, in apoptotic or metabolically stressed cells, the mitochondrial
membrane potential collapses, leading to a decrease in TMRM accumulation and a
corresponding reduction in fluorescence intensity. This characteristic makes TMRM a valuable
tool for studying mitochondrial function, cell viability, and apoptosis.

This document provides a detailed protocol for the preparation of a TMRM stock solution, a
critical first step for its use in various cell-based assays. Proper preparation and storage of the
stock solution are essential for obtaining accurate and reproducible experimental results.

Quantitative Data Summary

For accurate preparation of the TMRM stock solution, it is crucial to use the correct molecular
weight corresponding to the specific salt form of TMRM provided by the manufacturer. The
table below summarizes the key quantitative data for TMRM.
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Property

Value

Source(s)

Molecular Formula

C25H25N203 - ClOa

(Perchlorate salt)

[1]

C25H25CIN20s (Chloride salt)

[2]

Molecular Weight

500.93 g/mol (Perchlorate salt)

[3]141(5]

436.93 g/mol (Chloride salt)

[2]

Appearance Purple to dark green solid [3]
Excitation Maximum (Aex) 548 - 552 nm [2][3]
Emission Maximum (Aem) 573 -575 nm [1112][3]

Solubility

Soluble in DMSO and DMF
(=30 mg/mL)

[1]

Soluble in ethanol (slightly)

[1]

Slightly soluble in PBS (pH
7.2)

[1]

Storage (Powder)

-20°C, protect from light

[3]

Storage (Stock Solution)

-20°C for up to 6 months,
protect from light

[3](5]

Experimental Protocols

Materials

o Tetramethylrhodamine, methyl ester (TMRM) powder

Microcentrifuge tubes

Vortex mixer

Anhydrous Dimethyl sulfoxide (DMSO)

Pipettes and sterile pipette tips
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Protocol 1: Preparation of a 10 mM TMRM Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of TMRM in DMSO. This

high-concentration stock is ideal for long-term storage and for making subsequent dilutions.

Equilibrate TMRM Powder: Before opening, allow the vial of TMRM powder to come to room
temperature to prevent condensation of moisture.

Calculate Required Volume of DMSO: Based on the mass of the TMRM powder and its
molecular weight, calculate the volume of DMSO needed to achieve a 10 mM concentration.
For example, to prepare a 10 mM stock solution from 25 mg of TMRM (perchlorate salt, MW
=500.93 g/mol ), you would add 5 mL of DMSO.[3][6]

Dissolve TMRM: Add the calculated volume of anhydrous DMSO to the vial containing the
TMRM powder.

Vortex: Vortex the solution thoroughly until the TMRM is completely dissolved. The solution
should be clear and have a reddish color.

Aliquot and Store: Aliquot the 10 mM TMRM stock solution into smaller, single-use volumes
in microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C,
protected from light.[3] The stock solution is stable for at least six months under these
conditions.[3][5]

Protocol 2: Preparation of a 100 uM Intermediate Stock
Solution

For daily experimental use, it is convenient to prepare a lower concentration intermediate stock

solution from the 10 mM primary stock.

Thaw: Thaw one aliquot of the 10 mM TMRM stock solution at room temperature.

Dilute: Prepare a 1:100 dilution of the 10 mM stock solution in DMSO to obtain a 100 pM
intermediate stock. For example, add 10 pL of the 10 mM TMRM stock to 990 pL of DMSO.

[5]
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» Store: This intermediate stock can also be stored at -20°C, protected from light.

Protocol 3: Preparation of a Working Staining Solution
(e.g., 100 nM)

The final working concentration of TMRM will depend on the cell type and experimental
conditions, but a common starting concentration is 100 nM.[5] The working solution should be
prepared fresh before each experiment.

¢ Dilute Intermediate Stock: Dilute the 100 uM intermediate stock solution into a complete cell
culture medium to the desired final concentration. For example, to prepare 10 mL of a 100
nM TMRM staining solution, add 10 pL of the 100 uM intermediate stock solution to 10 mL of
complete medium.[5]

o Use Immediately: Use the freshly prepared working solution to stain cells.

Visualizations

The following diagrams illustrate the key processes involved in preparing and using a TMRM
stock solution.
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TMRM Stock Solution Preparation Workflow
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Mechanism of TMRM in Live Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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